Cas no 1559840-67-3 (3-{bicyclo2.2.1heptan-2-yl}-2,2-dimethylpropan-1-amine)

• Product Name: 3-{bicyclo2.2.1heptan-2-yl}-2,2-dimethylpropan-1-amine
• CAS No: 1559840-67-3
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 6288831
• PubChem ID: 79562769
• Update Time: 2025-06-07

3-{bicyclo2.2.1heptan-2-yl}-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo2.2.1heptan-2-yl}-2,2-dimethylpropan-1-amine
• EN300-1851179
• CS-0285677
• 3-{bicyclo[2.2.1]heptan-2-yl}-2,2-dimethylpropan-1-amine
• 1559840-67-3
• 3-(Bicyclo[2.2.1]heptan-2-yl)-2,2-dimethylpropan-1-amine
• AKOS018118770

• Inchi： 1S/C12H23N/c1-12(2,8-13)7-11-6-9-3-4-10(11)5-9/h9-11H,3-8,13H2,1-2H3
• InChI Key： XYPGPSOOOPOUHY-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1CC2CCC1C2

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 3-{bicyclo2.2.1heptan-2-yl}-2,2-dimethylpropan-1-amine

Introduction to 3-{bicyclo2.2.1heptan-2-yl}-2,2-dimethylpropan-1-amine (CAS No. 1559840-67-3)

3-{bicyclo2.2.1heptan-2-yl}-2,2-dimethylpropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1559840-67-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its bicyclic structure, which contributes to its unique physicochemical properties and potential biological activities. The presence of a substituted amine group and a rigid bicyclic framework makes this molecule an intriguing candidate for further investigation in drug discovery and development.

The molecular structure of 3-{bicyclo2.2.1heptan-2-yl}-2,2-dimethylpropan-1-amine consists of a bicyclo[2.2.1]heptane core substituted with a 2,2-dimethylpropylamine moiety. This structural motif is not only chemically intriguing but also offers a scaffold that can be modified to explore various pharmacophoric interactions. The bicyclo[2.2.1]heptane system is known for its stability and rigidity, which can be advantageous in designing molecules with specific binding affinities to biological targets.

In recent years, there has been growing interest in the development of novel scaffolds for pharmaceutical applications, particularly those that mimic natural product structures or exhibit unique conformational preferences. The bicyclo[2.2.1]heptane moiety, present in this compound, is one such scaffold that has been explored in several drug-like molecules due to its ability to adopt specific three-dimensional orientations, which can be critical for receptor binding.

The amine functional group in 3-{bicyclo2.2.1heptan-2-yl}-2,2-dimethylpropan-1-amine provides multiple possibilities for further chemical modification, including the formation of salts, esters, or amides. This versatility makes the compound a valuable intermediate in synthetic chemistry and a potential precursor for more complex derivatives with enhanced biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The rigid bicyclic core of 3-{bicyclo2.2.1heptan-2-yl}-2,2-dimethylpropan-1-amine suggests that it may interact favorably with proteins or enzymes through hydrophobic and van der Waals interactions, while the amine group can engage in hydrogen bonding or ionic interactions depending on the target receptor.

One of the most promising areas of research involving this compound is its potential application in the development of central nervous system (CNS) therapeutics. The structural features of bicyclo[2.2.1]heptane derivatives have been associated with modulatory effects on neurotransmitter systems, making them attractive candidates for drugs targeting neurological disorders such as depression, anxiety, and neurodegenerative diseases.

Moreover, the dimethyl substitution on the propylamine group may influence the pharmacokinetic properties of the compound, potentially enhancing its metabolic stability or bioavailability. Such modifications are often critical in optimizing drug candidates for clinical use.

In vitro studies have begun to explore the biological profile of 3-{bicyclo2.2.1heptan-2-yl}-2,2-dimethylpropan-1-amine, focusing on its interaction with various enzymes and receptors relevant to therapeutic intervention. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzyme targets, although further experiments are needed to fully elucidate its mechanism of action.

The synthesis of 3-{bicyclo2.2.1heptan-2-yl}-2,2-dimethylpropan-1-amine presents both challenges and opportunities for synthetic chemists due to its complex cyclic structure and multiple stereocenters. However, recent methodological advances in organic synthesis have made it possible to construct such molecules with increasing efficiency and precision.

The use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions or copper-mediated cyclizations, has significantly facilitated the construction of bicycles and other complex cyclic systems like those found in this compound.

The pharmaceutical industry continues to invest heavily in exploring novel chemical scaffolds like 3-{bicyclo[...]